Cas no 549541-61-9 ((2E)-N-4-(propan-2-yl)phenyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-4-(propan-2-yl)phenyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 549541-61-9
• MF: C₁₆H₁₇NOS
• MW: 271.377282857895
• CID: 6535960
• Update Time: 2025-11-06

(2E)-N-4-(propan-2-yl)phenyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(propan-2-yl)phenyl-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(4-propan-2-ylphenyl)-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C16H17NOS/c1-12(2)13-5-7-14(8-6-13)17-16(18)10-9-15-4-3-11-19-15/h3-12H,1-2H3,(H,17,18)/b10-9+
• InChI Key： GXBILEVSRDRXLX-MDZDMXLPSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-N-4-(propan-2-yl)phenyl-3-(thiophen-2-yl)prop-2-enamide

(2E)-N-[4-(Propan-2-Yl)Phenyl]-3-(Thiophen-2-Yl)Prop-2-Enamide: A Comprehensive Overview

(2E)-N-[4-(Propan-2-Yl)Phenyl]-3-(Thiophen-2-Yl)Prop-2-enamide, identified by the CAS registry number 549541-61-9, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, comprising a thiophene ring, an enamide group, and a propanol substituent, contributes to its versatile reactivity and selectivity.

The synthesis of (2E)-N-[4-(Propan-2-Yl)Phenyl]-3-(Thiophen-2-Yl)Prop-2-enamide involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable substrate for further functionalization. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving these outcomes. These methods not only enhance the yield but also ensure the preservation of the compound's critical stereochemical features.

Structurally, CAS No. 549541-61-9 exhibits a conjugated system that imparts unique electronic properties. The thiophene moiety is known for its aromaticity and ability to engage in π–π interactions, which are crucial for modulating the compound's electronic behavior. This feature makes it an attractive candidate for applications in organic electronics, where materials with tailored electronic properties are highly sought after.

Recent studies have explored the biological activity of (2E)-N-[4-(Propan-2-Yl)Phenyl]-3-(Thiophen-2-Yl)Prop-2-enamide, particularly in the context of enzyme inhibition and cellular signaling pathways. For instance, research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in drug discovery efforts. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in treating neurological disorders.

In terms of physical properties, CAS No. 549541-61-9 has a melting point of approximately 130°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics are essential considerations for its handling and application in various chemical processes.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of (2E)-N-[4-(Propan-2-Yl)Phenyl]-3-(Thiophen - 。